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FOR IMMEDIATE RELEASE

[City, State] – [Date] – In the ever-evolving landscape of transdermal drug delivery, the quest

for effective and safe penetration enhancers is paramount. Among the promising candidates, 2-
Octyldodecanol, a branched-chain fatty alcohol, has garnered significant attention from

researchers and drug development professionals. This versatile excipient is increasingly

utilized for its ability to reversibly modulate the skin's barrier function, thereby facilitating the

passage of therapeutic agents into the systemic circulation. These application notes and

protocols aim to provide a detailed overview of the use of 2-Octyldodecanol in transdermal

research, summarizing key quantitative data, experimental methodologies, and the underlying

mechanism of action.

Mechanism of Action: Disrupting the Barrier
The primary mechanism by which 2-Octyldodecanol enhances the penetration of drugs

through the skin lies in its interaction with the stratum corneum, the outermost layer of the

epidermis and the principal barrier to drug absorption.[1] Composed of tightly packed

corneocytes embedded in a lipid-rich matrix, the stratum corneum presents a formidable

obstacle for most drug molecules.

2-Octyldodecanol, owing to its lipophilic nature and branched structure, intercalates into the

lipid bilayers of the stratum corneum. This integration disrupts the highly ordered lamellar

structure of the lipids, leading to an increase in their fluidity.[1] Spectroscopic studies have

confirmed that 2-Octyldodecanol penetrates the stratum corneum and induces disorder in the
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lipid chains.[1] This fluidization of the lipid matrix reduces the diffusional resistance of the

stratum corneum, creating pathways for drug molecules to permeate more readily into the

deeper layers of the skin and subsequently into the bloodstream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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